Cas no 1806924-29-7 (4-(Difluoromethyl)-6-fluoro-3-iodopyridine-2-acetic acid)

• Product Name: 4-(Difluoromethyl)-6-fluoro-3-iodopyridine-2-acetic acid
• CAS No: 1806924-29-7
• MF: C₈H₅F₃INO₂
• MW: 331.03048491478
• CID: 4881897
• Update Time: 2025-10-28

4-(Difluoromethyl)-6-fluoro-3-iodopyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-6-fluoro-3-iodopyridine-2-acetic acid

• Inchi： 1S/C8H5F3INO2/c9-5-1-3(8(10)11)7(12)4(13-5)2-6(14)15/h1,8H,2H2,(H,14,15)
• InChI Key： IVVYEUFNCOUPJN-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)F)C=C(N=C1CC(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• XLogP3: 2.1
• Topological Polar Surface Area: 50.2

Additional information on 4-(Difluoromethyl)-6-fluoro-3-iodopyridine-2-acetic acid

Professional Introduction to 4-(Difluoromethyl)-6-fluoro-3-iodopyridine-2-acetic Acid (CAS No. 1806924-29-7)

4-(Difluoromethyl)-6-fluoro-3-iodopyridine-2-acetic acid, with the CAS number 1806924-29-7, is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine family, a heterocyclic aromatic compound that serves as a fundamental structural motif in numerous biologically active molecules. The presence of both fluorine and iodine substituents, along with the acetic acid moiety, endows this molecule with unique chemical properties that make it particularly valuable in the development of innovative therapeutic agents.

The structural features of 4-(Difluoromethyl)-6-fluoro-3-iodopyridine-2-acetic acid are meticulously designed to enhance its pharmacological potential. The difluoromethyl group is known for its ability to improve metabolic stability and binding affinity, while the fluoro and iodo substituents contribute to the molecule's lipophilicity and electronic properties, respectively. These characteristics are crucial for optimizing drug-like properties such as solubility, bioavailability, and target interaction.

In recent years, there has been a surge in research focused on developing novel small-molecule inhibitors for various therapeutic targets. Pyridine derivatives, in particular, have been extensively studied due to their versatility and efficacy. The compound 4-(Difluoromethyl)-6-fluoro-3-iodopyridine-2-acetic acid has emerged as a key intermediate in the synthesis of several lead compounds targeting critical biological pathways. Its unique substitution pattern allows for further functionalization, enabling chemists to explore a wide range of structural modifications.

One of the most compelling aspects of 4-(Difluoromethyl)-6-fluoro-3-iodopyridine-2-acetic acid is its potential application in the development of anticancer agents. The combination of fluorine and iodine substituents has been shown to enhance binding interactions with certain protein targets involved in cancer cell proliferation and survival. Preclinical studies have demonstrated that derivatives of this compound exhibit promising activity against various cancer types by inhibiting key enzymes and signaling pathways. For instance, research has highlighted its role in modulating kinases that are overexpressed in tumor cells, leading to reduced cell growth and increased apoptosis.

The acetic acid moiety in the molecule also plays a significant role in its pharmacological profile. This functional group can be further modified to introduce additional pharmacophores or to enhance drug delivery properties. For example, esterification or amidation of the carboxylic acid group can alter the compound's solubility and bioavailability, making it more suitable for oral or intravenous administration.

The synthesis of 4-(Difluoromethyl)-6-fluoro-3-iodopyridine-2-acetic acid is a complex process that requires precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, are often employed to achieve high yields and purity. The use of fluorinating agents and iodination techniques is particularly critical in constructing the desired substitution pattern. Recent advancements in synthetic chemistry have enabled more efficient and scalable production methods, making this compound more accessible for industrial applications.

The growing interest in fluorinated pyridines has also led to innovative approaches in drug discovery. Fluorine atoms are known to influence drug-receptor interactions by altering electronic distributions and steric properties. The presence of multiple fluorine atoms in 4-(Difluoromethyl)-6-fluoro-3-iodopyridine-2-acetic acid enhances its potential as a scaffold for developing high-affinity ligands. Additionally, the iodine atom provides a handle for further chemical modifications through metal-catalyzed reactions, allowing for the creation of diverse analogs with tailored pharmacological properties.

In conclusion, 4-(Difluoromethyl)-6-fluoro-3-iodopyridine-2-acetic acid (CAS No. 1806924-29-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it an invaluable building block for developing novel therapeutic agents targeting various diseases, particularly cancer. The ongoing research into this compound underscores its importance in modern drug discovery and highlights the continued need for innovative synthetic strategies to optimize its potential.